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Compound of Interest

Compound Name: S-(+)-GABOB

Cat. No.: B1674389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and preparation of S-(+)-
GABOB for use in various in vitro assays. S-(+)-GABOB, an endogenous ligand and a

metabolite of GABA, is a partial agonist of the GABA-B receptor and an agonist of the GABA-A

receptor, making it a compound of interest in neuroscience and drug development.[1]

I. Compound Information
Property Value Source

Full Name
S-(+)-γ-Amino-β-

hydroxybutyric acid
[1]

Molecular Formula C4H9NO3 [1]

Molecular Weight 119.12 g/mol [1]

CAS Number 7013-05-0

Appearance Solid powder [2]

Purity >98%
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Proper dissolution and storage are critical for maintaining the stability and activity of S-(+)-
GABOB. While S-(+)-GABOB is an endogenous molecule, its solubility characteristics in

common laboratory solvents require careful consideration.

Solvent Solubility Notes Source

Water Soluble

Recommended for

preparing stock

solutions. The solution

should be filtered and

sterilized before use.

[3]

DMSO Soluble

An alternative solvent

for preparing stock

solutions.

[2]

Storage of Stock Solutions:

Temperature Duration Notes Source

-80°C 6 months

Recommended for

long-term storage.

Aliquot to avoid

repeated freeze-thaw

cycles. Protect from

light.

[3]

-20°C 1 month

Suitable for short-term

storage. Aliquot to

avoid repeated freeze-

thaw cycles. Protect

from light.

[3]

Lyophilized Powder 36 months
Store desiccated at

-20°C.
[4]
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Protocol 1: Preparation of S-(+)-GABOB Stock Solution
This protocol outlines the steps for preparing a concentrated stock solution of S-(+)-GABOB.

Materials:

S-(+)-GABOB powder

Sterile, nuclease-free water or high-purity DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sterile 0.22 µm syringe filter

Procedure:

Weighing the Compound: In a sterile environment (e.g., a laminar flow hood), accurately

weigh the desired amount of S-(+)-GABOB powder using a calibrated analytical balance.

Solvent Addition:

For an aqueous stock solution: Add the appropriate volume of sterile, nuclease-free water

to the weighed S-(+)-GABOB to achieve the desired concentration (e.g., 10 mM or 100

mM).

For a DMSO stock solution: Add the appropriate volume of high-purity DMSO to the

weighed S-(+)-GABOB.

Dissolution: Vortex the solution gently until the S-(+)-GABOB is completely dissolved. Avoid

vigorous shaking to prevent the introduction of air bubbles.

Sterilization (for aqueous solutions): If water was used as the solvent, sterilize the stock

solution by passing it through a 0.22 µm syringe filter into a sterile container. This step is
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crucial for cell culture applications. DMSO stock solutions are generally considered self-

sterilizing.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Label each aliquot with the compound name, concentration, date, and

store at -80°C for long-term storage or -20°C for short-term use.

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
This protocol describes the dilution of the stock solution to the final working concentration in

cell culture medium.

Materials:

S-(+)-GABOB stock solution (from Protocol 1)

Sterile cell culture medium appropriate for the assay

Sterile pipette tips and tubes

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the S-(+)-GABOB stock solution at room

temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final concentrations for your experiment (e.g., for a dose-response

curve). It is recommended to perform dilutions in a stepwise manner to avoid precipitation,

especially when using a DMSO stock.

Final Concentration of DMSO: If using a DMSO stock solution, ensure that the final

concentration of DMSO in the cell culture medium does not exceed 0.5% to avoid

cytotoxicity. A vehicle control (medium with the same final concentration of DMSO) should be

included in the experiment.
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Application to Cells: Replace the existing medium in your cell culture plates with the freshly

prepared working solutions of S-(+)-GABOB.

Incubation: Incubate the cells for the desired period as dictated by your experimental design.

IV. Signaling Pathways and Experimental Workflow
S-(+)-GABOB primarily interacts with GABA-A and GABA-B receptors, leading to distinct

downstream signaling events.
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Caption: S-(+)-GABOB activation of the GABA-A receptor.
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Caption: S-(+)-GABOB activation of the GABA-B receptor.

General Experimental Workflow for In Vitro Assays
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Click to download full resolution via product page

Caption: General workflow for using S-(+)-GABOB in vitro.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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